Cas no 2172147-75-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid
• CAS No: 2172147-75-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6194255
• PubChem ID: 165548113
• Update Time: 2025-10-24

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclopentane-1-carboxylic acid
• 2172147-75-8
• EN300-1512626

• Inchi： 1S/C26H30N2O5/c1-3-25(2,22(29)27-26(23(30)31)14-8-9-15-26)28-24(32)33-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,21H,3,8-9,14-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： UBFUCBOPZVDWBW-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)NC(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid (CAS No. 2172147-75-8)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid, identified by its CAS number 2172147-75-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentane ring, an amide moiety, and a fluorenyl methoxycarbonyl (Fmoc) protected amino group. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further exploration in drug discovery and development.

The presence of the fluorenyl methoxycarbonyl group is particularly noteworthy, as it serves as a protecting group for the amino function in peptide synthesis and other chemical modifications. The Fmoc group is widely employed in solid-phase peptide synthesis due to its stability under basic conditions and its ability to be efficiently removed under mild acidic conditions. This characteristic makes 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid a valuable intermediate in the synthesis of more complex peptides and proteins.

The cyclopentane ring in the molecular structure contributes to the rigidity and stability of the compound, which can be advantageous in terms of binding affinity and pharmacokinetic properties. Cycloalkanes, particularly cyclopentanes, are frequently incorporated into drug molecules to enhance their metabolic stability and improve their interaction with biological targets. The amide bond within the molecule also plays a crucial role in modulating the pharmacological activity of the compound, as amides are common motifs in bioactive molecules.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene-based structures due to their unique photophysical properties and potential applications in bioimaging and phototherapy. The fluorenyl moiety in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid could potentially be exploited for such applications, offering a dual functionality as both a pharmacophore and a probe for biological studies.

The methylbutanamido part of the molecule adds another layer of complexity, contributing to the overall solubility and bioavailability of the compound. The combination of these structural elements suggests that this compound may exhibit multifaceted biological activities, making it an intriguing subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules with biological targets with greater accuracy. These tools have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy. In this context, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid could serve as a valuable scaffold for designing novel therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, can enhance the efficiency of these processes. Additionally, green chemistry principles are being increasingly adopted to minimize waste and improve sustainability in chemical synthesis.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid (CAS No. 2172147-75-8) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a promising candidate for further exploration in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new drugs.